Losartan Carboxylic Acid Acyl-β-D-Glucuronide
Description
Losartan Carboxylic Acid Acyl-β-D-Glucuronide is a metabolite of Losartan.
Scientific Research Applications
Enzymatic Synthesis and Characterization
Losartan Carboxylic Acid Acyl-β-D-Glucuronide, a metabolite of losartan, has been studied for its synthesis and structural characterization. Using enzyme-assisted synthesis, various glucuronic acid conjugates of losartan were created, including Losartan Carboxylic Acid Acyl-β-D-Glucuronide. These compounds were synthesized using liver microsomes and recombinant human UDP-glucuronosyltransferases, and identified through mass spectrometry and nuclear magnetic resonance spectroscopy. This research is significant for producing drug metabolites as standards in pharmaceutical research, demonstrating the importance of Losartan Carboxylic Acid Acyl-β-D-Glucuronide in drug development and pharmacological studies (Alonen et al., 2008).
Metabolic Pathways and Enzyme Selectivity
The glucuronidation process of Losartan Carboxylic Acid Acyl-β-D-Glucuronide was extensively studied. Using liver microsomes from various animals and recombinant human enzymes, researchers discovered that UDP-glucuronosyltransferase UGT1A3 showed strong regioselectivity towards N2 in the tetrazole ring of losartan. These findings help understand the enzyme selectivity in drug metabolism, specifically in the glucuronidation of Losartan Carboxylic Acid Acyl-β-D-Glucuronide (Alonen, Finel, & Kostiainen, 2008).
Analytical Methods for Measurement
Advanced analytical methods have been developed for measuring Losartan and its active metabolite, Losartan Carboxylic Acid Acyl-β-D-Glucuronide, in human plasma. Techniques such as LC-MS/MS provide sensitive and selective measurement, crucial for pharmacokinetic studies and drug monitoring (Sharma et al., 2010).
Electrochemical Degradation Studies
The electrochemical degradation of losartan, a pharmaceutical pollutant, has been studied, shedding light on the degradation pathways and products of Losartan Carboxylic Acid Acyl-β-D-Glucuronide. This research is crucial for understanding the environmental impact and degradation mechanisms of pharmaceutical compounds (Salazar et al., 2016).
Pharmacokinetics and Metabolic Studies
Research on the pharmacokinetics of losartan and its metabolites, including Losartan Carboxylic Acid Acyl-β-D-Glucuronide, provides valuable insights into drug metabolism and the effects of genetic variations and other drugs on losartan's metabolic pathways. This information is vital for personalized medicine and understanding drug interactions (Kobayashi et al., 2008).
properties
CAS RN |
1799830-02-6 |
|---|---|
Product Name |
Losartan Carboxylic Acid Acyl-β-D-Glucuronide |
Molecular Formula |
C28H29ClN6O8 |
Molecular Weight |
613.02 |
Appearance |
Pale Beige Solid |
melting_point |
>150°C (dec.) |
Purity |
> 95% |
quantity |
Milligrams-Grams |
synonyms |
Losartan Carboxylic Acid Glucuronide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[[4-[2-[1-[(2S,3R,4R,5R)-6-carboxy-3,4,5-trihydroxyoxan-2-yl]tetrazol-5-yl]phenyl]phenyl]methyl]-2-ethoxybenzimidazole-4-carboxylic acid](/img/structure/B600943.png)